Cas no 898763-58-1 ((3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone)
(3-Chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone is a fluorinated and chlorinated aromatic ketone derivative featuring a thiomorpholine-substituted benzyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug discovery. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity, while the thiomorpholine group contributes to improved solubility and pharmacokinetic properties. Its well-defined molecular structure makes it suitable for targeted synthesis and structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
898763-58-1 structure
Product Name:(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
CAS No:898763-58-1
MF:C18H17ClFNOS
MW:349.85008597374
MDL:MFCD03842269
CID:1945293
PubChem ID:24724990
Update Time:2025-06-07
(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
- 3-CHLORO-5-FLUORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
- CTK5G4532
- AG-H-64501
- KB-181737
- 3-Chloro-5-fluoro-3'-thiomorpholinomethyl-benzophenone
- DTXSID10643386
- 3-chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone
- (3-Chloro-5-fluorophenyl)[3-(4-thiomorpholinylmethyl)phenyl]methanone
- MFCD03842269
- 898763-58-1
- (3-Chloro-5-fluorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
- AKOS016020428
-
- MDL: MFCD03842269
- Inchi: 1S/C18H17ClFNOS/c19-16-9-15(10-17(20)11-16)18(22)14-3-1-2-13(8-14)12-21-4-6-23-7-5-21/h1-3,8-11H,4-7,12H2
- InChI Key: DGEZMUWQXWUGOG-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)C(C1=CC=CC(=C1)CN1CCSCC1)=O)F
Computed Properties
- Exact Mass: 349.0703412Da
- Monoisotopic Mass: 349.0703412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 45.6Ų
(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Security Information
- Storage Condition:(BD310992)
(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204977-1g |
3-chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone |
898763-58-1 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 204977-2g |
3-chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone |
898763-58-1 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 204977-5g |
3-chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone |
898763-58-1 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| Chemenu | CM528419-1g |
3-Chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone |
898763-58-1 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB365002-1 g |
3-Chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone, 97%; . |
898763-58-1 | 97% | 1g |
€932.90 | 2023-04-26 | |
| abcr | AB365002-2 g |
3-Chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone, 97%; . |
898763-58-1 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| abcr | AB365002-1g |
3-Chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone, 97%; . |
898763-58-1 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365002-2g |
3-Chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone, 97%; . |
898763-58-1 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AD09881-1g |
3-Chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone |
898763-58-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD09881-2g |
3-Chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone |
898763-58-1 | 97% | 2g |
$1169.00 | 2024-04-19 |
(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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